Cas no 862767-64-4 (6-hexyl-1,2,4-triazine-3,5(2H,4H)-dione)

• Product name: 6-hexyl-1,2,4-triazine-3,5(2H,4H)-dione
• CAS No: 862767-64-4
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 2125553
• PubChem ID: 77230214

6-hexyl-1,2,4-triazine-3,5(2H,4H)-dione Chemical and Physical Properties

Names and Identifiers

• 6-hexyl-1,2,4-triazine-3,5(2H,4H)-dione
• 862767-64-4
• DA-02057

• Inchi： InChI=1S/C9H15N3O2/c1-2-3-4-5-6-7-8(13)10-9(14)12-11-7/h2-6H2,1H3,(H2,10,12,13,14)
• InChI Key： UYTZJRSLMDWASR-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 197.116426730Da
• Monoisotopic Mass: 197.116426730Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 70.6Ų